4-({5-[1-(2-methoxybenzyl)piperidin-4-yl]-4-methyl-4H-1,2,4-triazol-3-yl}methyl)morpholine

• IUPAC Name: 4-[[5-[1-[(2-methoxyphenyl)methyl]piperidin-4-yl]-4-methyl-1,2,4-triazol-3-yl]methyl]morpholine
• InChI: InChI=1S/C21H31N5O2/c1-24-20(16-26-11-13-28-14-12-26)22-23-21(24)17-7-9-25(10-8-17)15-18-5-3-4-6-19(18)27-2/h3-6,17H,7-16H2,1-2H3
• InChI Key: CIGDXRAZSPGCBP-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1C2CCN(CC2)CC3=CC=CC=C3OC)CN4CCOCC4
• Molecular Formula: C21H31N5O2
• Molecular Weight: 385.5 g/mol

Description

Synthesis Analysis

Synthesis of compounds related to "4-({5-[1-(2-methoxybenzyl)piperidin-4-yl]-4-methyl-4H-1,2,4-triazol-3-yl}methyl)morpholine" often involves multi-step chemical reactions, starting from basic heterocyclic frameworks to more complex structures incorporating various functional groups. For instance, the synthesis process might involve the formation of 1,2,4-triazole derivatives through reactions of ester ethoxycarbonylhydrazones with primary amines, further modified by reactions with morpholine or piperazine to yield Mannich base derivatives (Bektaş et al., 2010). These steps underscore the complexity and versatility of synthesizing molecules within this chemical class.

Molecular Structure Analysis

The molecular structure of compounds within this category is characterized by X-ray diffraction studies, which reveal the crystalline forms and conformational details. For example, certain molecules crystallize in the monoclinic crystal system, with the piperidine and morpholine rings adopting chair conformations, indicating a stable molecular structure supported by intra- and inter-molecular hydrogen bonds (Prasad et al., 2018).

Chemical Reactions and Properties

The chemical reactivity of such molecules often involves interactions with other chemical entities, leading to the formation of new compounds. For example, the compound can undergo reactions to form Schiff bases or be involved in Mannich reactions, indicating its utility as a precursor for further chemical modifications (Bektaş et al., 2010). Such reactions are essential for exploring the compound's potential in various applications, including antimicrobial activities.

Physical Properties Analysis

The physical properties, such as solubility, melting point, and crystal structure, are crucial for understanding the compound's behavior in different environments. While specific data on "4-({5-[1-(2-methoxybenzyl)piperidin-4-yl]-4-methyl-4H-1,2,4-triazol-3-yl}methyl)morpholine" might not be directly available, related compounds exhibit distinct physical characteristics determined by their molecular structure. For instance, crystallographic studies provide insights into the compound's solid-state structure, which influences its solubility and stability (Prasad et al., 2018).